Cas no 143693-24-7 (1,2-Butanediol,1-(4-methylbenzenesulfonate))

• Product Name: 1,2-Butanediol,1-(4-methylbenzenesulfonate)
• CAS No: 143693-24-7
• MF: C₁₁H₁₆O₄S
• MW: 244.307342529297
• CID: 108465
• PubChem ID: 2735183
• Update Time: 2025-04-18

1,2-Butanediol,1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanediol,1-(4-methylbenzenesulfonate)
• (R)-2-HYDROXYBUTYL TOSYLATE
• (-)-1,2-butanediol monotosylate
• (RS)-1-p-toluenesulfonyloxy-2-butanol
• 1-(Tosyloxy)butan-2-ol
• 2-hydroxybutanoic acid,sodium salt
• 2-hydroxybutyl p-toluenesulfonate
• 2-HYDROXYBUTYRIC ACID SODIUM SALT
• DL-2-Hydroxybutyricacidsodiumsalt
• DL-2-HYDROXY-N-BUTYRI
• DL-SodiuM 2-Hydroxybutyrate
• S)-1,2-Butandiol-1-<(4-methylbenzol)sulfonat>
• sodium 2-hydroxobutanoate
• sodium 2-hydroxybutanoate
• sodium DL-2-hydroxybutanoate
• SODIUM DL-2-HYDROXY-N-BUTYRATE
• SCHEMBL5471050
• 143693-24-7
• 103745-07-9
• (R)-2-hydroxybutyl 4-methylbenzenesulfonate
• (2R)-1-[(4-METHYLBENZENESULFONYL)OXY]BUTAN-2-OL
• (R)-2-HYDROXYBUTYL P-TOSYLATE,98+%
• (R)-2-HYDROXYBUTYL P-TOSYLATE
• [(2R)-2-hydroxybutyl] 4-methylbenzenesulfonate
• (R)-2-HYDROXYBUTYL P-TOSYLATE,98+per cent

• Inchi： 1S/C11H16O4S/c1-3-10(12)8-15-16(13,14)11-6-4-9(2)5-7-11/h4-7,10,12H,3,8H2,1-2H3/t10-/m1/s1
• InChI Key： UVSOURZMHXZMJW-SNVBAGLBSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H](CC)O

Computed Properties

• Exact Mass: 244.07700
• Monoisotopic Mass: 244.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 71.98000
• LogP: 2.55200